Cas no 2640898-08-2 (3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2640898-08-2
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 5317079
• PubChem ID: 155799913
• Update Time: 2025-05-26

3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[[1-[(3,5-dimethyl-4-isoxazolyl)methyl]-4-piperidinyl]methoxy]pyridine
• F6683-1374
• 2640898-08-2
• 3-chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine
• AKOS040716812
• 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine

• Inchi： 1S/C17H22ClN3O2/c1-12-15(13(2)23-20-12)10-21-7-4-14(5-8-21)11-22-17-3-6-19-9-16(17)18/h3,6,9,14H,4-5,7-8,10-11H2,1-2H3
• InChI Key： RXOIUZBXDXRFON-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(CC2C(C)=NOC=2C)CC1

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.4±40.0 °C(Predicted)
• pka: 7.30±0.10(Predicted)

Additional information on 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine

Comprehensive Overview of 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS No. 2640898-08-2)

3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine and oxazole moieties, make it a subject of interest for drug discovery and development. The compound's CAS No. 2640898-08-2 ensures precise identification in scientific databases, facilitating research and regulatory compliance.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are particularly intrigued by the 3-Chloro-4-(piperidinylmethoxy)pyridine scaffold due to its potential bioactivity. The integration of a dimethyloxazole group further enhances its applicability in designing targeted therapies and crop protection agents. This aligns with current trends favoring sustainable chemistry and green synthesis methodologies.

The compound's molecular structure offers versatility in structure-activity relationship (SAR) studies. Its chloropyridine component is known for its role in modulating enzyme inhibition, while the piperidinylmethoxy linker improves pharmacokinetic properties. Such attributes are critical in addressing challenges like drug resistance and pest adaptation, topics frequently searched in academic and industrial forums.

From a synthetic perspective, 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine can be synthesized via multistep organic reactions, including nucleophilic substitution and reductive amination. These methods are widely discussed in open-access journals and patent literature, reflecting the compound's relevance in intellectual property landscapes. Optimizing its yield and purity remains a focus for process chemists, as highlighted in recent QbD (Quality by Design) publications.

In the context of drug development, this compound's potential as a kinase inhibitor or GPCR modulator is under investigation. Its lipophilic efficiency (LipE) and ligand efficiency metrics are comparable to those of clinical candidates, making it a promising lead compound. These aspects resonate with trending searches on AI-driven drug discovery and computational chemistry tools, which prioritize molecular docking and virtual screening.

For agrochemical applications, the 3-Chloro-4-(piperidinylmethoxy)pyridine framework could contribute to next-generation pesticides or herbicides. Its mode of action might involve nicotinic acetylcholine receptor (nAChR) interference, a mechanism explored in neonicotinoid alternatives. This aligns with global discussions on environmental safety and pollinator protection, frequently queried in regulatory databases.

Analytical characterization of CAS No. 2640898-08-2 typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. The compound's stability under various pH conditions and thermal stress is a key consideration for formulation scientists, a topic gaining traction in preformulation studies.

In summary, 3-Chloro-4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine represents a convergence of pharmacophore innovation and applications across life sciences. Its CAS No. 2640898-08-2 serves as a gateway to deeper exploration in patent analytics and collaborative research, addressing contemporary needs in healthcare and sustainable agriculture.